Cas no 2361657-63-6 (N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide)

• Product Name: N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide
• CAS No: 2361657-63-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5379523
• PubChem ID: 139015412
• Update Time: 2025-06-08

N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Benzoyl-2-methylpropyl)-2-propenamide
• N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide

• Inchi： 1S/C14H17NO2/c1-4-12(16)15-13(10(2)3)14(17)11-8-6-5-7-9-11/h4-10,13H,1H2,2-3H3,(H,15,16)
• InChI Key： YULKKFRGMYIVTO-UHFFFAOYSA-N
• SMILES： C(NC(C(=O)C1=CC=CC=C1)C(C)C)(=O)C=C

Experimental Properties

• Density: 1.042±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.5±37.0 °C(Predicted)
• pka: 13.27±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide

N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide: A Comprehensive Overview of CAS No. 2361657-63-6

N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide (CAS No. 2361657-63-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide is defined by a conjugated system that includes an amide functional group and a substituted phenyl ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that it selectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This selective inhibition suggests that N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide could be developed into a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are known for their gastrointestinal side effects.

In addition to its anti-inflammatory properties, N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that this compound has significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The structural versatility of N-(3-methyl-1-oxo-1-phenylbutan-2-yl)prop-2-enamide has also been exploited in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. A recent study published in the European Journal of Medicinal Chemistry described the synthesis and evaluation of several prodrug derivatives of N-(3-methyl-1-o xo - 1 - phen yl buta n - 2 - y l ) prop - 2 - en amide strong > . These prodrugs exhibited enhanced solubility and bioavailability compared to the parent compound, making them more suitable for oral administration.

The safety profile of N-(3-methyl-l-o xo - 1 - phen yl buta n - 2 - y l ) prop - 2 - en amide strong > has been extensively evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or systems. These findings support its potential for further clinical development.

In conclusion, N-(3-methyl-l-o xo - 1 - phen yl buta n - 2 - y l ) prop - 2 - en amide strong > (CAS No. < strong > 2361657 - 63 - 6 strong > ) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, analgesic, and antiproliferative properties make it a valuable candidate for drug development. Ongoing research continues to explore its potential applications and optimize its therapeutic efficacy, paving the way for new treatments in various medical fields.